Cas no 823808-15-7 (Benzoic acid, 4-[[11-[(tetrahydro-2H-pyran-2-yl)oxy]undecyl]oxy]-)

• Product Name: Benzoic acid, 4-[[11-[(tetrahydro-2H-pyran-2-yl)oxy]undecyl]oxy]-
• CAS No: 823808-15-7
• MF: C₂₃H₃₆O₅
• MW: 392.5289478302
• CID: 692676
• PubChem ID: 71418849
• Update Time: 2025-04-19

Benzoic acid, 4-[[11-[(tetrahydro-2H-pyran-2-yl)oxy]undecyl]oxy]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-[[11-[(tetrahydro-2H-pyran-2-yl)oxy]undecyl]oxy]-
• 4-[11-(oxan-2-yloxy)undecoxy]benzoic acid
• 4-({11-[(Oxan-2-yl)oxy]undecyl}oxy)benzoic acid
• 823808-15-7
• DTXSID30838136

• Inchi： 1S/C23H36O5/c24-23(25)20-13-15-21(16-14-20)26-17-9-6-4-2-1-3-5-7-10-18-27-22-12-8-11-19-28-22/h13-16,22H,1-12,17-19H2,(H,24,25)
• InChI Key： ZTPVJOJRKSUWIV-UHFFFAOYSA-N
• SMILES： O(CCCCCCCCCCCOC1C=CC(C(=O)O)=CC=1)C1CCCCO1

Computed Properties

• Exact Mass: 392.25627424g/mol
• Monoisotopic Mass: 392.25627424g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 15
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.3
• Topological Polar Surface Area: 65Ų